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Compound of Interest

Compound Name: Fluorescent red NIR 880

Cat. No.: B15553441 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the proper handling and disposal of Fluorescent Red NIR 880. Adherence to these

guidelines is essential for ensuring a safe laboratory environment and the integrity of your

research.

Proper handling of chemical reagents is paramount. While specific safety data for Fluorescent
Red NIR 880 is not detailed in readily available Safety Data Sheets (SDS), the following

guidelines are based on best practices for handling similar fluorescent dyes.[1][2] Researchers,

scientists, and drug development professionals should treat all new or unfamiliar compounds

with a high degree of caution.

Personal Protective Equipment (PPE) Protocol
The use of appropriate Personal Protective Equipment (PPE) is the first line of defense against

potential chemical exposure. The following table summarizes the recommended PPE for

handling Fluorescent Red NIR 880 at different stages of the experimental workflow.
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Stage of
Handling

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing

Powder

Safety glasses

with side shields

or safety

goggles. A face

shield is

recommended

for larger

quantities.[1]

Chemical-

resistant gloves

(e.g., Nitrile).[1]

Laboratory coat.

[1]

Use in a well-

ventilated area or

fume hood. A

dust mask is

advised to

prevent

inhalation of fine

particles.[1]

Dissolving &

Pipetting

Safety glasses

with side shields

or safety

goggles.[1]

Chemical-

resistant gloves

(e.g., Nitrile).[1]

Laboratory coat.

[1]

Work in a well-

ventilated area or

fume hood.[1]

Reaction &

Conjugation

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.

Work in a well-

ventilated area or

fume hood.

Waste Disposal

Safety glasses

with side shields

or safety

goggles.[1]

Chemical-

resistant gloves

(e.g., Nitrile).[1]

Laboratory coat.

[1]

Not generally

required, but

ensure adequate

ventilation.

Experimental Workflow and Safety Procedures
The following diagram and procedural steps outline the safe handling of Fluorescent Red NIR
880 from receipt to disposal.
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Safe Handling Workflow for Fluorescent Red NIR 880

Preparation

Handling

Disposal

Review Safety Data Sheet (or equivalent documentation)

Don Appropriate PPE

Weighing (in fume hood or ventilated enclosure)

Dissolving in appropriate solvent

Performing Experiment

Segregate Waste (Solid & Liquid)

Label Waste Containers Clearly

Dispose according to Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fluorescent Red NIR 880.
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Step-by-Step Handling Procedures:

Preparation:

Before handling, thoroughly review this guide and any available safety documentation.

Ensure a safety shower and eye wash station are readily accessible.

Put on all required PPE as detailed in the table above.[1][2]

Weighing and Dissolving:

Handle the powdered form of the dye in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation risk.[1]

Use a clean spatula and an analytical balance for weighing.

When dissolving the dye, add the solvent slowly to the powder to avoid splashing.

Experimental Use:

Conduct all experimental procedures involving the dye in a well-ventilated area or fume

hood.[1]

Avoid direct contact with skin, eyes, and clothing. In case of contact, flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention if

irritation persists.[1]

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: This includes contaminated gloves, weighing paper, pipette tips, and any other

solid materials that have come into contact with the dye. These should be collected in a

designated, clearly labeled hazardous waste container.
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Liquid Waste: All solutions containing Fluorescent Red NIR 880, including stock solutions,

reaction mixtures, and the first rinse of any glassware, must be collected in a separate,

sealed, and clearly labeled hazardous waste container.

Empty Containers: The first rinse of the original product container must be collected as

hazardous waste.[3][4] After thorough rinsing, the container can be disposed of according to

institutional guidelines for non-hazardous lab glass or plastic.[4]

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Fluorescent Red NIR 880".

Store waste containers in a designated, secondary containment area away from

incompatible materials.

Final Disposal:

All waste containing this fluorescent dye must be disposed of through your institution's

Environmental Health and Safety (EHS) office or equivalent regulated waste management

service.[3] Do not dispose of this material down the drain or in the regular trash.[3][5]

The following diagram illustrates the decision-making process for the disposal of materials

contaminated with Fluorescent Red NIR 880.
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Disposal Decision Tree for Fluorescent Red NIR 880

Waste Generated

Is the waste solid?

Collect in Labeled Solid Hazardous Waste Container

Yes

Is the waste liquid?

No

Dispose through EHS

Collect in Labeled Liquid Hazardous Waste Container

Yes

Is it an empty container?

No

Triple rinse; collect first rinse as liquid hazardous waste

YesNo

Dispose of rinsed container per institutional policy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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